Cas no 1353994-30-5 ((S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)-propionamide)

• Product Name: (S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)-propionamide
• CAS No: 1353994-30-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 2165765
• Update Time: 2025-05-19

(S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-n-(2-furan-2-yl-2-oxo-ethyl)-propionamide
• (S)-2-Amino-N-cyclopropyl-N-(2-(furan-2-yl)-2-oxoethyl)propanamide
• AM95192
• (S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)propanamide
• (S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)-propionamide

• Inchi： 1S/C12H16N2O3/c1-8(13)12(16)14(9-4-5-9)7-10(15)11-3-2-6-17-11/h2-3,6,8-9H,4-5,7,13H2,1H3/t8-/m0/s1
• InChI Key： VZTWPMFDNXPNCY-QMMMGPOBSA-N
• SMILES： O=C([C@H](C)N)N(CC(C1=CC=CO1)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 76.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)-propionamide

Comprehensive Overview of (S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)-propionamide (CAS No. 1353994-30-5)

(S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)-propionamide, with the CAS number 1353994-30-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral amide derivative features a unique structural framework, combining a cyclopropyl group, a furan-2-yl moiety, and an oxo-ethyl side chain. Its stereospecific (S)-configuration at the amino acid backbone makes it a valuable intermediate in the synthesis of enantiomerically pure therapeutics, particularly in the development of targeted enzyme inhibitors and receptor modulators.

The compound’s molecular design aligns with current trends in precision medicine and small-molecule drug discovery, addressing growing demand for compounds with high bioavailability and selectivity. Researchers are increasingly exploring its potential in kinase inhibition and GPCR targeting, areas dominating recent publications and patent filings. Its furan ring contributes to enhanced binding affinity, while the cyclopropyl group improves metabolic stability—a critical factor in optimizing drug half-life.

Analytical characterization of CAS 1353994-30-5 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry to verify its stereochemical purity. The compound’s logP and solubility profile suggest compatibility with both aqueous and lipid-based formulations, making it adaptable for diverse delivery systems. These properties resonate with industry focus on formulation optimization, a frequently searched topic in pharmaceutical forums.

In synthetic applications, this compound serves as a key precursor for peptidomimetics and pro-drug architectures. Its N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl) moiety is particularly valuable for introducing conformational constraints in molecular design—a strategy widely discussed in medicinal chemistry webinars and AI-driven drug design platforms. The 2-oxo-ethyl segment further enables versatile derivatization, supporting fragment-based drug discovery approaches.

From a commercial perspective, (S)-2-Amino-N-cyclopropyl-N-(2-furan-2-yl-2-oxo-ethyl)-propionamide is cataloged by major chemical suppliers as a high-purity reference standard, reflecting its role in quality control workflows. Its CAS registry entry is frequently cross-referenced in structure-activity relationship (SAR) studies, underscoring its relevance in hit-to-lead optimization. The compound’s stability under ambient conditions aligns with sustainable green chemistry principles—another trending search keyword in scientific databases.

Ongoing investigations explore its utility in neuropharmacology and immunomodulation, leveraging its ability to cross the blood-brain barrier (BBB). This aligns with rising Google Scholar queries on CNS drug permeability. As regulatory agencies emphasize chiral purity in drug submissions, the demand for enantiopure intermediates like this compound is projected to grow, particularly in orphan drug development pipelines.

In summary, 1353994-30-5 represents a structurally sophisticated building block with multifaceted applications. Its combination of rigidity (cyclopropyl), heteroaromaticity (furan), and hydrogen-bonding capacity (amide/ketone) makes it a compelling case study for modern molecular hybridization strategies. The compound’s ongoing prominence in patent applications confirms its strategic value in intellectual property landscapes for next-generation therapeutics.